6-Amino-3,7-Dihydro-Imidazo[4,5-G]quinazolin-8-One

• IUPAC Name: 6-amino-1,7-dihydroimidazo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C9H7N5O/c10-9-13-5-2-7-6(11-3-12-7)1-4(5)8(15)14-9/h1-3H,(H,11,12)(H3,10,13,14,15)
• InChI Key: VQSMWFVKBKMHTO-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC3=C1NC=N3)N=C(NC2=O)N
• Molecular Formula: C9H7N5O
• DSSTOX Substance ID: DTXSID70461220
• Molecular Weight: 201.18 g/mol
• CAS RN: 60064-29-1

Description

6-Amino-3,7-Dihydro-Imidazo[4,5-G]quinazolin-8-One is a heterocyclic organic compound with the chemical formula C₉H₇N₅O . It belongs to the class of quinazolinamines , which are aromatic compounds containing a quinazoline moiety substituted by one or more amine groups. The compound’s molecular structure consists of an imidazoquinazolinone core .

Molecular Structure Analysis

The molecular structure of This compound comprises a fused imidazole and quinazoline ring system. The presence of the amino group at position 6 and the dihydro modification contributes to its unique properties. For a visual representation, refer to the crystal structures available in the Protein Data Bank (PDB) under accession codes 6YH1 and 2QZR.

Scientific Research Applications

Synthesis of Polynuclear Heterocycles

6-Amino-3,7-Dihydro-Imidazo[4,5-G]quinazolin-8-One and its derivatives have been extensively explored in the synthesis of polynuclear heterocycles. These compounds are pivotal in forming a variety of complex molecular structures. For instance, they react with acyl halides, urea, and formamide to synthesize imidazo[4,5-g]quinazolinones and other related heterocycles, contributing significantly to the development of new pharmacologically active compounds (Alkhader, Perera, Sinha & Smalley, 1979).

Development of Tyrosine Kinase Inhibitors

In the field of medicinal chemistry, derivatives of this compound have shown promise as tyrosine kinase inhibitors. These compounds have been synthesized and evaluated for their effectiveness in inhibiting the enzyme activities associated with the epidermal growth factor receptor (EGFR). This research is crucial in developing targeted therapies for diseases such as cancer (Rewcastle et al., 1996).

Amino Acid Detection and Antimicrobial Activity

Quinazoline-based compounds, similar to this compound, have been utilized in detecting amino acids through thin-layer chromatography. This application is significant in biochemical analyses. Additionally, these compounds have exhibited inhibitory actions against various bacterial organisms, highlighting their potential in developing new antibacterial agents (Sen, Sarkar, Kundu & Laskar, 2012).

Future Directions

: DrugBank Online: 6-AMINO-3,7-DIHYDRO-IMIDAZO [4,5-G]QUINAZOLIN-8-ONE : PDB: 6YH1 : PDB: 2QZR